Ethyl (2-methyl-4,6-dinitrophenoxy)acetate
Overview
Description
Ethyl (2-methyl-4,6-dinitrophenoxy)acetate is a chemical compound that has been a subject of scientific interest due to its unique physical, chemical, and biological properties. It is used in chemical synthesis studies .
Synthesis Analysis
The synthesis of this compound involves various methods, including FTIR spectroscopy, 1 H-NMR and 13 C-NMR spectroscopy, elemental analysis, gas chromatography, mass spectrometry, and high-performance liquid chromatography .Molecular Structure Analysis
The molecular formula of this compound is C11H12N2O7 . Its average mass is 284.222 Da and its monoisotopic mass is 284.064453 Da .Scientific Research Applications
Green Solvent Applications
Research on Ethyl acetate, related to Ethyl (2-methyl-4,6-dinitrophenoxy)acetate, highlights its utility as a green solvent in polymer science. For instance, the polymerization of 2-ethyl-2-oxazoline (EtOx) in ethyl acetate offers a significant advancement towards pharmaceutical compliance and environmental safety. This substitution for acetonitrile and chlorobenzene in polymerization processes presents an eco-friendly alternative with potential applications in biomedical fields due to the high water solubility and good commercial availability of the resulting poly(2-ethyl-2-oxazoline) (PEtOx) (Vergaelen et al., 2020).
Biodegradation of Contaminants
Ethyl acetate's potential in environmental science, specifically for the determination of extractable organic halogens (EOX) from contaminated materials, is notable. It outperforms hexane in extracting EOX from soil, lake sediments, and sewage sludge, suggesting its efficiency in environmental monitoring and pollution cleanup strategies (Reemtsma & Jekel, 1996).
Organic Synthesis
This compound and its derivatives have been explored in organic synthesis, demonstrating their versatility in creating complex molecules. For example, ethyl 2-arylamino-2-oxo-acetates undergo reactions to produce dimethyl 1-aryl-4-ethoxy-5-oxo-4,5-dihydro-1H-pyrrole-2,3-dicarboxylates, which could have potential applications in developing pharmaceuticals and materials science (Yavari et al., 2002).
Analytical Chemistry
In the realm of analytical chemistry, ethyl acetate has been employed in residue analysis of pesticides in fruits, showcasing its role in food safety and environmental health. A specific method involves extraction with ethyl acetate and hydrolysis for the determination of meptyldinocap residues, highlighting ethyl acetate's utility in developing sensitive and reliable analytical methods for contaminant detection (Banerjee et al., 2010).
Properties
IUPAC Name |
ethyl 2-(2-methyl-4,6-dinitrophenoxy)acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O7/c1-3-19-10(14)6-20-11-7(2)4-8(12(15)16)5-9(11)13(17)18/h4-5H,3,6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLYTYTLSOFMQGG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=C(C=C(C=C1C)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401256062 |
Source
|
| Record name | Ethyl 2-(2-methyl-4,6-dinitrophenoxy)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401256062 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
85196-34-5 |
Source
|
| Record name | Ethyl 2-(2-methyl-4,6-dinitrophenoxy)acetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=85196-34-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 2-(2-methyl-4,6-dinitrophenoxy)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401256062 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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